4-methyl-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole

• IUPAC Name: 4-methyl-1-[[1-[(2-methylphenyl)methyl]azetidin-3-yl]methyl]pyrazole
• InChI: InChI=1S/C16H21N3/c1-13-7-17-19(8-13)11-15-9-18(10-15)12-16-6-4-3-5-14(16)2/h3-8,15H,9-12H2,1-2H3
• InChI Key: UGOSJFBRGNOXNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CC(C2)CN3C=C(C=N3)C
• Molecular Formula: C16H21N3
• Molecular Weight: 255.36 g/mol

Description

4-methyl-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole (MMPP) is a pyrazole compound that has been the subject of scientific research in recent years, due to its potential applications in biochemistry and physiology.

Scientific Research Applications

4-methyl-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole has been studied for its potential applications in biochemistry and physiology. It has been used as a tool to study the structure and function of proteins, as it has the ability to bind to proteins and alter their structure. Additionally, this compound has been studied as a potential inhibitor of enzymes involved in signal transduction pathways, as well as a potential inhibitor of the growth of cancer cells.

Mechanism of Action

Mode of Action

Without specific information on the compound’s targets, it’s challenging to detail its mode of action. Based on its structural similarity to other pyrazole and azetidine derivatives, it may bind to its target(s) and modulate their activity, leading to downstream effects .

Biochemical Pathways

Compounds with similar structures have been shown to influence a variety of pathways, including those involved in inflammation, cancer, and infectious diseases .

Pharmacokinetics

Its distribution in the body, metabolism, and excretion would depend on its specific chemical properties .

Result of Action

Based on its structural similarity to other active compounds, it may have potential therapeutic effects in various disease conditions .

Advantages and Limitations for Lab Experiments

4-methyl-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole has several advantages and limitations for lab experiments. One advantage is that it can be synthesized relatively easily and quickly, making it ideal for use in lab experiments. Additionally, it has the ability to bind to proteins, which can be used to study the structure and function of proteins. However, it also has some limitations, such as its potential to bind to proteins nonspecifically, which can lead to changes in the structure and function of proteins that are not related to the experiment being conducted.

Future Directions

Future research on 4-methyl-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole could focus on further exploring its potential applications in biochemistry and physiology. For example, further research could be conducted to determine the exact mechanism by which it binds to proteins and alters their structure and function. Additionally, further research could be conducted to explore its potential to inhibit the growth of cancer cells and other diseases. Finally, further research could be conducted to explore the potential of this compound to be used as a drug, as it has already been studied for its potential to inhibit enzymes involved in signal transduction pathways.

Synthesis Methods

4-methyl-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole can be synthesized through a two-step process. The first step involves the reaction of 2-methylbenzyl bromide and 2-azetidinone in the presence of a base, such as sodium hydroxide, to form the desired product. The second step involves the reaction of the product with 4-methyl-1H-pyrazole-3-carboxaldehyde in the presence of an acid catalyst, such as sulfuric acid, to form the final product.